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Introduction

Tribromoacetaldehyde, also known as bromal, is a halogenated aldehyde with the chemical
formula C2HBr3O.[1][2][3] It is a dense, yellowish oily liquid with a pungent odor.[4][5][6] This
document provides a comprehensive overview of its physical and chemical properties,
synthesis, reactivity, and safety information, tailored for a technical audience. The data
presented is compiled from various scientific databases and literature, offering a centralized
resource for professionals working with this compound.

Physical Properties

Tribromoacetaldehyde is characterized by its high density and reactivity. It is soluble in water,
ethanol, and ether.[4][6] At temperatures below 50°C, it can form a solid hydrate with water.[4]
[5] The key physical properties are summarized in the table below for easy reference.
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Property Value References
Molecular Formula C2HBrsO [L1121[31[4115]
Molar Mass 280.74 g/mol [41[5]
Appearance Yellowish, oily liquid [4115][6]
Density 2.665 g/mL at 25°C 3114171
Melting Point -57.5°C [4][8]

Boiling Point 174 °C (with decomposition) [41051[7]
106-107 °C at 23 Torr [8]

71-74 °C at 18 mmHg [1]

Flash Point 65 °C (149 °F) - closed cup [7]

Water Solubility Soluble [4115][6]
Vapor Pressure 1.23 mmHg at 25°C [4]
Refractive Index n20/D 1.584 3141171

Chemical Properties and Reactivity

Tribromoacetaldehyde is a reactive compound due to the presence of the aldehyde functional
group and the three electron-withdrawing bromine atoms on the alpha-carbon. This structure
makes the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.

It is known to be toxic and corrosive, causing severe skin burns and eye damage.[5][9] The
compound is also toxic if swallowed and fatal in contact with skin.[5]

Stability studies have shown that tribromoacetaldehyde can be unstable in aqueous
solutions. In tap water at room temperature, a significant transformation and an 85% decrease
in concentration were observed within 24 hours.[10] However, refrigerated ultrapure water
solutions were found to be stable for 24 hours.[10]

Synthesis of Tribromoacetaldehyde
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Several methods for the synthesis of tribromoacetaldehyde have been reported. The general
approaches involve the bromination of ethanol, chloral, or paraldehyde.[4][5][6] A common
laboratory-scale synthesis involves the reaction of dry triacetaldehyde with bromine in the
presence of a sulfur catalyst.[6]

Experimental Protocol: Synthesis from Triacetaldehyde
and Bromine[6]

Materials:

e Dry triacetaldehyde
e Bromine

e Sulfur

Procedure:

A mixture of 720 g of bromine and 1.5 g of sulfur is prepared in a suitable reaction vessel.

e 69 g of dry triacetaldehyde is added dropwise to the bromine-sulfur mixture. The reaction is
exothermic and proceeds without external heating.

o After the addition is complete, the reaction mixture is heated at 60-80°C for 2 hours.
e The crude product is collected by distillation.

e The crude product is then purified by distillation under reduced pressure, collecting the
fraction at 71-74°C (2.4 kPa) to yield 220-240 g of tribromoacetaldehyde.

The following diagram illustrates the general workflow for the synthesis and purification of
tribromoacetaldehyde.
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A simplified workflow for the synthesis of tribromoacetaldehyde.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of
tribromoacetaldehyde. The following is a summary of the available spectroscopic information.

1H NMR: A*H NMR spectrum is available for tribromoacetaldehyde.[11]
e 13C NMR: 3C NMR data is also available.[5]

« Infrared (IR) Spectroscopy: An IR spectrum has been recorded, with data available in the
NIST Chemistry WebBook.[1] The spectrum was obtained on a liquid sample.[1]

o Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, showing
characteristic fragmentation patterns.[2][5]

The general workflow for the spectroscopic analysis of a chemical compound like
tribromoacetaldehyde is depicted in the diagram below.
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A general workflow for the spectroscopic analysis of a chemical compound.

Safety and Handling

Tribromoacetaldehyde is a hazardous substance and must be handled with extreme care in a
well-ventilated area, preferably in a chemical fume hood.[4] The use of personal protective
equipment (PPE) is mandatory.

GHS Hazard Statements:[5]
e H301: Toxic if swallowed.

e H310: Fatal in contact with skin.
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e H314: Causes severe skin burns and eye damage.

Precautionary Statements:[6]

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

e P262: Do not get in eyes, on skin, or on clothing.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

e P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P405: Store locked up.

Personal Protective Equipment (PPE):[7][12]

o Eye/Face Protection: Tightly fitting safety goggles and a face shield (8-inch minimum).

o Skin Protection: Handle with gloves. Dispose of contaminated gloves after use. Wear
appropriate protective clothing.

o Respiratory Protection: Use a respirator with an appropriate filter (e.g., type ABEK
(EN14387)).

Storage:[6][12] Store in a cool, dry, and well-ventilated place.[6] Keep the container tightly
closed and stored upright to prevent leakage.[12] Recommended storage temperature is 2-8°C.
[71[12]

The logical relationship for handling a chemical exposure to tribromoacetaldehyde is outlined
in the following diagram.
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First aid procedures for exposure to tribromoacetaldehyde.

Applications

Tribromoacetaldehyde is primarily used in organic synthesis as a reagent and an
intermediate.[4][6] It serves as a building block for the synthesis of various pharmaceuticals,
agrochemicals, and other organic compounds.[6] Its high reactivity allows it to participate in a
variety of chemical reactions to form new chemical bonds.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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